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Compound of Interest

Compound Name: Ethyl 4-(4-bromophenyl)butanoate

Cat. No.: B189600 Get Quote

Essential Safety and Handling Guide for Ethyl 4-(4-
bromophenyl)butanoate
This guide provides immediate, essential safety protocols, operational instructions, and

disposal plans for researchers, scientists, and drug development professionals handling Ethyl
4-(4-bromophenyl)butanoate. The following procedures are designed to ensure safe

laboratory practices and mitigate risks associated with the handling of this chemical.

Hazard Identification and Classification
Ethyl 4-(4-bromophenyl)butanoate is classified as hazardous.[1][2] It is harmful if swallowed

and causes serious eye irritation.[1][2]

Signal Word: Warning[1][2]

Primary Hazards: Acute oral toxicity, serious eye irritation.[1][2]

Physical and Chemical Properties
A summary of the key quantitative data for Ethyl 4-(4-bromophenyl)butanoate is provided

below.
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Property Value Source

Molecular Formula C₁₂H₁₅BrO₂ [3]

Molecular Weight 271.15 g/mol [3]

Physical State Solid [2]

Appearance White [2]

Melting Point 29 - 31 °C / 84.2 - 87.8 °F [2]

Boiling Point 330.7 ± 25.0 °C at 760 mmHg [3]

Flash Point > 110 °C / > 230 °F [1]

Operational and Safety Protocols
Adherence to the following personal protective equipment (PPE), handling, and emergency

procedures is mandatory to ensure personnel safety.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure. The following equipment

must be worn when handling Ethyl 4-(4-bromophenyl)butanoate.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles, as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1][2]

Skin Protection:

Hand Protection: Wear protective gloves (e.g., Nitrile rubber).[2]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1][2] An

impervious gown is recommended.[4]

Respiratory Protection: Under normal use conditions with adequate ventilation, no protective

equipment is typically needed.[1][2] For large-scale use or in emergencies, use a

NIOSH/MSHA or European Standard EN 136 approved respirator.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemsrc.com/en/cas/105986-54-7_455797.html
https://www.chemsrc.com/en/cas/105986-54-7_455797.html
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.chemsrc.com/en/cas/105986-54-7_455797.html
https://www.fishersci.com/store/msds?partNumber=AC392990250&countryCode=US&language=en
https://www.benchchem.com/product/b189600?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC392990250&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC392990250&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://file.medchemexpress.com/batch_PDF/HY-32167/3-4-Bromophenyl-propanoic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC392990250&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage
Handling: Ensure adequate ventilation, especially in confined areas.[1][4] Wash hands and

any exposed skin thoroughly after handling.[1][2] Do not eat, drink, or smoke when using this

product.[1] Avoid getting the chemical in eyes, on skin, or on clothing, and prevent ingestion

and inhalation.[1]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5] Store

away from incompatible materials such as strong oxidizing agents.[1]

First Aid Measures
Immediate action is critical in the event of exposure.

If Inhaled: Move the person into fresh air.[6][7] If breathing has stopped or is difficult, provide

artificial respiration and get medical attention if symptoms occur.[2][6]

In Case of Skin Contact: Wash off immediately with plenty of soap and water for at least 15

minutes.[1][2][6] If skin irritation persists, call a physician.[1][2]

In Case of Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15

minutes, also under the eyelids.[1][2] Remove contact lenses if present and easy to do.[1][2]

Seek immediate medical attention.[1]

If Swallowed: Rinse mouth with water and drink plenty of water afterwards.[1][2][6] Do NOT

induce vomiting.[5] Call a POISON CENTER or doctor/physician if you feel unwell.[1][2]

Logistical Plans: Spills and Disposal
Accidental Release Measures

Personal Precautions: Use personal protective equipment as required.[1] Ensure adequate

ventilation and evacuate personnel to safe areas.[5]

Containment and Clean-Up: For solid spills, sweep up and shovel into suitable containers for

disposal.[1] For liquid spills, soak up with inert absorbent material.[5] Avoid dust formation.[1]

Prevent the product from entering drains, as it should not be released into the environment.

[1][5]
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Waste Disposal
Waste from this product is classified as hazardous.[2] Dispose of contents and containers to an

approved waste disposal plant in accordance with local, regional, and national hazardous

waste regulations.[1][2] Do not empty into drains.[1]

Experimental Protocols and Workflows
While specific experimental methodologies are determined by individual research designs, the

following diagrams illustrate the mandatory safety workflows for handling this chemical.
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1. Pre-Use Preparation

Review SDS and
Emergency Procedures

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Handling and Use

Use in a Well-Ventilated
Area or Chemical Fume Hood

Avoid Ingestion, Inhalation,
and Contact with Skin/Eyes

3. Post-Use Procedures

Store in a Tightly Closed
Container in a Cool, Dry Place

Doff and Dispose of
Contaminated PPE Properly

Wash Hands Thoroughly

4. Waste Disposal

Dispose of Unused Chemical
and Container as Hazardous Waste

Click to download full resolution via product page

Caption: Standard Operating Workflow for Handling Ethyl 4-(4-bromophenyl)butanoate.
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Spill Detected

Assess Spill Size
and Immediate Risk

Minor Spill

Minor

Major Spill

Major

Alert Supervisor and
Nearby Personnel

Evacuate Immediate Area

Use Spill Kit with
Appropriate PPE

Contain and Absorb
with Inert Material

Collect Residue into
Hazardous Waste Container

Decontaminate Area

Call Emergency Response
(EH&S)

Secure Area to
Prevent Entry

Click to download full resolution via product page

Caption: Emergency Response Plan for an Accidental Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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